Cas no 1182977-20-3 (cyclopentyl(pyrimidin-2-yl)methanol)

• Product Name: cyclopentyl(pyrimidin-2-yl)methanol
• CAS No: 1182977-20-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 4575729
• PubChem ID: 19892757
• Update Time: 2025-07-20

cyclopentyl(pyrimidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• cyclopentyl(pyrimidin-2-yl)methanol

• Inchi： 1S/C10H14N2O/c13-9(8-4-1-2-5-8)10-11-6-3-7-12-10/h3,6-9,13H,1-2,4-5H2
• InChI Key： MFJHDKZTIXMIBJ-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(C1=NC=CC=N1)O

Computed Properties

• Exact Mass: 178.111
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46A^2

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

cyclopentyl(pyrimidin-2-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on cyclopentyl(pyrimidin-2-yl)methanol

Recent Advances in the Study of Cyclopentyl(pyrimidin-2-yl)methanol (CAS: 1182977-20-3) in Chemical Biology and Pharmaceutical Research

Cyclopentyl(pyrimidin-2-yl)methanol (CAS: 1182977-20-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrimidine and cyclopentyl moieties, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its role in advancing our understanding of targeted therapies and molecular interactions.

Recent studies have focused on the synthesis and optimization of cyclopentyl(pyrimidin-2-yl)methanol, with particular emphasis on its use as a building block for more complex pharmaceutical agents. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging advanced techniques such as catalytic hydrogenation and chiral resolution. These efforts have not only enhanced the scalability of its production but also opened new avenues for its application in medicinal chemistry.

In the context of drug discovery, cyclopentyl(pyrimidin-2-yl)methanol has shown promise as a key intermediate in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, suggesting its potential as a scaffold for designing next-generation therapeutics. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties.

Beyond its applications in kinase inhibition, cyclopentyl(pyrimidin-2-yl)methanol has also been explored for its role in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as attractive targets for drug development, given their involvement in numerous pathological processes. Recent structural studies have revealed that this compound can serve as a versatile tool for probing and disrupting specific PPIs, offering new insights into the design of PPI modulators with enhanced specificity and efficacy.

In addition to its pharmacological potential, the safety and toxicity profile of cyclopentyl(pyrimidin-2-yl)methanol have been investigated to assess its suitability for clinical development. Preclinical studies have indicated that this compound exhibits favorable tolerability in animal models, with no significant adverse effects observed at therapeutic doses. These findings support its further evaluation in human trials, although additional studies are needed to fully characterize its long-term safety and potential drug-drug interactions.

In conclusion, cyclopentyl(pyrimidin-2-yl)methanol (CAS: 1182977-20-3) represents a promising candidate for advancing drug discovery and development efforts in the chemical biology and pharmaceutical fields. Its versatile applications in kinase inhibition and PPI modulation, coupled with its favorable safety profile, underscore its potential as a valuable tool for researchers and clinicians alike. Future research should focus on optimizing its derivatives and exploring their therapeutic potential in diverse disease contexts.